BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Safe handling and shielding protocols for
Sodium-22 sources

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525

Sodium-22 Sources: Technical Support Center

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and shielding of Sodium-22 (Na-22) sources.
Adherence to these protocols is critical to ensure personnel safety and experimental integrity.

Frequently Asked Questions (FAQSs)

Q1: What are the primary radiological hazards associated with Sodium-22?

Sodium-22 is a radioactive isotope that presents both an external and internal radiation
hazard.[1][2] It decays by positron emission (a form of beta decay) and electron capture,
followed by the emission of high-energy gamma rays.[3][4][5] The primary hazards are:

o External Hazard: Arises from the energetic gamma rays (1275 keV) and the annihilation
photons (511 keV) produced when positrons interact with electrons.[1][3][4][6] The beta
particles (positrons) also contribute to the external dose, particularly to the skin, if the source
is unshielded.[2]

 Internal Hazard: Can occur through ingestion, inhalation, or absorption through the skin.[1][6]
Once inside the body, Na-22 is uniformly distributed and has a biological half-life of about 11
days.[1][2][7]
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Q2: What are the essential personal protective equipment (PPE) requirements when working
with Na-227?

At a minimum, disposable gloves, a lab coat, and safety glasses must be worn when handling
any Na-22 source.[1][8] It is crucial to change gloves frequently and monitor them for
contamination to prevent the spread of radioactivity.[9][10]

Q3: How should Sodium-22 sources be stored?

Sodium-22 sources, including waste, must be stored behind appropriate shielding, such as
lead bricks of at least 0.5 inches thick.[1] The storage location should be secure to prevent
unauthorized access or removal.[7] Always survey the storage area to ensure dose rates are
as low as reasonably achievable (ALARA).[1]

Q4: What type of radiation monitoring is required?

o Personal Dosimetry: Whole-body and ring dosimeters are required when handling activities
of 5 mCi or more.[10] These are also recommended when handling 1.0 mCi or more.[2]

o Area Monitoring: A survey meter, such as one with a Geiger-Mueller (GM) probe or a Sodium
lodide (Nal) scintillation probe, should be used to monitor work areas for contamination
during and after experiments.[3][9]

o Wipe Tests: Regular wipe tests (also known as smear tests) must be performed to detect
removable surface contamination.[8][9]

Troubleshooting Guide

Issue: Unexpectedly high background radiation in the experimental area.
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Possible Cause

Troubleshooting Steps

Source Shielding Inadequacy

Verify that the Na-22 source is properly shielded
with the recommended thickness of lead.
Survey the shielding with a radiation meter to
identify any potential leaks or weak points.

Ensure all sides of the source are shielded.

Contamination of Work Surfaces

Perform a thorough survey of all work surfaces,
equipment, and floors using a survey meter. If
contamination is detected, decontaminate the

area following established procedures.

Improper Waste Storage

Check that all Na-22 waste is stored in a
properly shielded and labeled container. Ensure
the waste container itself is not a source of

elevated background radiation.

Nearby Radioactive Sources

Ensure that other radioactive sources in the

laboratory are properly stored and shielded.

Issue: Inconsistent or irreproducible experimental results.
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Possible Cause

Troubleshooting Steps

Source Degradation or Leakage

Perform a leak test on the sealed Na-22 source
to ensure its integrity.[7] Verify the current
activity of the source, accounting for radioactive
decay (Half-life: 2.6 years).[3][4]

Detector Malfunction

Check the calibration and settings of your
radiation detection equipment. Run a
performance check with a known standard to

ensure it is functioning correctly.

Changes in Experimental Geometry

Ensure that the positioning of the source,
shielding, and detector is consistent between
experiments. Minor changes in distance or

alignment can significantly affect results.

Environmental Factors

Consider if changes in temperature, humidity, or
background radiation levels could be influencing

your measurements.

Issue: Suspected personal contamination.

© 2025 BenchChem. All rights reserved.

4/13 Tech Support


https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://www.radiacode.com/isotope/na-22
https://www.radiacode.com/isotope/na-22?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Possible Cause

Troubleshooting Steps

Spill or Splash During Handling

Immediately remove any contaminated clothing
and place it in a labeled bag for radioactive
waste.[11] Wash the affected skin area with mild
soap and lukewarm water for 2-3 minutes,

avoiding abrasion.[11]

Puncture or Wound with Contaminated Object

Flush the wound immediately with running
water.[12] Report the incident to your
institution's Radiation Safety Office (RSO)
immediately.[12]

Inhalation of Airborne Contamination

If you suspect inhalation of Na-22, vacate the
area immediately and notify your RSO.
Bioassays, such as urinalysis, may be required

to assess the internal dose.[7][10]

Quantitative Data

Table 1: Sodium-22 Decay Characteristics

Property

Value

Half-Life

2.6 years[3][4][6]

Primary Emissions

Positron (+)

Maximum Beta Energy

546 keV (90% abundance)[1][6]

Gamma Ray Energies

511 keV (Annihilation), 1275 keV[3][4][6]

Specific Activity

2.31 x 10% Bg/g[6]

Table 2: Shielding for Sodium-22
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Material Half-Value Layer (HVL)* Tenth-Value Layer (TVL)**
Lead 10 mm[6] 27 mm[6]

Steel 31 mmI[6] 80 mm[6]

Concrete 5.15 cm|7] 17.1 cm[7]

Plastic (for Beta) 1.4 mm (for 100% absorption) N/A

[6]i8]

*HVL: The thickness of material required to reduce the radiation intensity by half.[7] **TVL: The
thickness of material required to reduce the radiation intensity to one-tenth.[7]

Table 3: Dose Rate Information

Condition Dose Rate

1 mCi Unshielded Point Source at 1 cm 12,000 mrem/hour[7]
1 mCi Unshielded Point Source at 100 cm 1.2 mrem/hour[7]

1 MBq Point Source in Air at 30 cm (Gamma) 0.003148 mSv/h[6]
Uniform Skin Contamination (1 kBg/cm?) 1.70 mSv/h[6]

Experimental Protocols
Protocol 1: General Experimental Workflow with a Na-22
Source

This protocol outlines the basic steps for conducting an experiment using a Na-22 source,
emphasizing safety and contamination control.

Methodology:
e Preparation:

o Designate a specific work area for handling the Na-22 source.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://case.edu/ehs/sites/default/files/2024-06/Na22.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/na-22-sodium-22-radiation-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

o Cover the work surface with absorbent paper.[1]

o Ensure all necessary shielding, handling tools (tongs, forceps), and a calibrated survey
meter are readily available.

o Put on required PPE: lab coat, safety glasses, and disposable gloves.[8]

e Source Handling:

o Perform a survey of the work area to establish a background radiation level.

o Using remote handling tools, transfer the Na-22 source from its storage container to the
experimental setup behind appropriate shielding.[7][8]

o Position the source as required for the experiment, minimizing exposure time.
o Experimentation:
o Conduct the experimental procedure.
o Periodically monitor gloves and the immediate work area for any contamination.

o Post-Experiment:

[e]

At the conclusion of the experiment, use remote handling tools to return the Na-22 source
to its shielded storage container.

o Perform a thorough survey of the work area, handling tools, and yourself.
o If any contamination is found, decontaminate the area immediately.

o Dispose of all radioactive waste (e.g., used absorbent paper, gloves) in the designated
shielded waste container.

o Remove PPE and wash hands thoroughly.

o Document the use of the source in the inventory log.
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Protocol 2: Leak Testing a Sealed Na-22 Source

Sealed Na-22 sources must be leak-tested at least every six months to ensure their integrity.[7]
[13]

Methodology:
e Preparation:
o Wear gloves and any required personal dosimetry.[14]

o Prepare a wipe (e.g., filter paper or a cotton swab) slightly moistened with alcohol or
distilled water.[14][15]

e Wipe Procedure:
o Using tongs, carefully remove the sealed source from its storage container.[14]

o Wipe all accessible surfaces of the source housing where contamination could
accumulate.[13][15]

o Return the source to its container.[14]
e Sample Analysis:
o Place the wipe sample in a vial or envelope for analysis.[14][15]

o Analyze the sample using a sensitive radiation detector, such as a gamma counter or
liquid scintillation counter, capable of detecting 185 Bq (0.005 microcuries) of radioactivity.
[13][16]

e Interpretation:

o If the removable contamination is less than 185 Bqg (0.005 uCi), the source is considered
not to be leaking.

o If the contamination exceeds this limit, the source is considered to be leaking. Immediately
withdraw it from use, secure it, and report the finding to your institution's RSO.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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